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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for 1,5-
Diphenylcarbazone, a chemical compound utilized in various analytical and research
applications. The following sections detail its properties, potential hazards, safe handling
procedures, and emergency response protocols to ensure the well-being of laboratory
personnel and the integrity of research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,5-Diphenylcarbazone is
presented below. These properties are crucial for understanding its behavior and for making
informed decisions regarding its storage and handling.
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Property Value Reference
Molecular Formula Ci13H12N4O [1112]
Molecular Weight 240.26 g/mol [1]
Orange to red crystalline
Appearance [1]
powder or flakes
Melting Point 153-157 °C [1]
Insoluble in water. Soluble in
Solubility hot alcohol, acetone, and [1]

glacial acetic acid.

Vapor Density

8.28

[1]

Toxicological Data

1,5-Diphenylcarbazone is classified as a hazardous substance and presents several health

risks upon exposure. The primary hazards are irritation to the skin, eyes, and respiratory

system. While specific quantitative toxicity studies on 1,5-Diphenylcarbazone are not readily

available in the public domain, the following table summarizes the known health effects based
on available Safety Data Sheets (SDS).[1][2]
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Hazard

Description

First Aid Measures

Eye Irritation

Causes serious eye irritation.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical attention.

Skin Irritation

Causes skin irritation. May be
harmful if absorbed through

the skin.

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
removing contaminated
clothing and shoes. Get
medical attention if irritation

develops.

Inhalation

May cause respiratory tract

irritation.

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical attention.

Ingestion

May be harmful if swallowed.
May cause irritation of the

digestive tract.

Do NOT induce vomiting. If
victim is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
mouth to an unconscious
person. Get medical aid

immediately.

Experimental Protocols:

Detailed experimental protocols for the toxicological testing of 1,5-Diphenylcarbazone are not

publicly available. However, standardized guidelines for assessing chemical hazards, such as

those provided by the Organisation for Economic Co-operation and Development (OECD) and

the U.S. Food and Drug Administration (FDA), are typically followed. These include:
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 Skin Irritation/Corrosion: Tests are generally conducted on animals (e.g., rabbits) by applying
the substance to a small patch of skin and observing for signs of erythema (redness) and
edema (swelling) over a period of time.

o Eye Irritation/Corrosion: A small amount of the substance is applied to the eye of an animal
(e.g., arabbit), and the effects on the cornea, iris, and conjunctiva are observed and scored.

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with
1,5-Diphenylcarbazone.

3.1. Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for safe handling.

Control Parameter Recommendation

Use in a well-ventilated area, preferably in a
Engineering Controls chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection Wear chemical safety goggles.

Wear compatible chemical-resistant gloves
Skin Protection (e.g., nitrile rubber). Wear a lab coat or other

protective clothing to prevent skin contact.

) ) If dust is generated, use a NIOSH-approved
Respiratory Protection ) ) ] ]
respirator with a particulate filter.

3.2. Handling Procedures
» Avoid contact with eyes, skin, and clothing.[3]
» Avoid breathing dust.[3]

e Wash thoroughly after handling.
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o Keep containers tightly closed when not in use.

e Use only in a well-ventilated area.

3.3. Storage Requirements

Store in a cool, dry, well-ventilated area away from incompatible materials.[4]

Keep containers tightly sealed.[4]

Store away from strong oxidizing agents.[1]

Protect from light.[5]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.
4.1. Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[1]

o Specific Hazards: May emit toxic fumes under fire conditions, including nitrogen oxides and
carbon monoxide.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

4.2. Accidental Release Measures

In the case of a spill, follow the logical workflow outlined below.
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Click to download full resolution via product page

Caption: Logical workflow for handling a 1,5-Diphenylcarbazone spill.

Disposal Considerations

Dispose of 1,5-Diphenylcarbazone and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow it to enter drains or
waterways.

Disclaimer: This document is intended for informational purposes only and does not supersede
any official safety data sheets or regulatory guidelines. Always refer to the most current SDS for
1,5-Diphenylcarbazone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7855421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

